N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C24H31N3O5
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C24H31N3O5/c1-16(2)24(29)27-12-10-26(11-13-27)19-9-7-6-8-18(19)25-23(28)17-14-20(30-3)22(32-5)21(15-17)31-4/h6-9,14-16H,10-13H2,1-5H3,(H,25,28)
• InChI Key: RAKZXTPKWKAOAG-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Description

N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-3,4,5-trimethoxybenzamide, also known as IBP, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. IBP belongs to the class of piperazine derivatives and has been found to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-3,4,5-trimethoxybenzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) that are involved in the production of inflammatory mediators. This compound has also been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis. Additionally, this compound has been found to exhibit analgesic activity by reducing pain sensitivity.

Advantages and Limitations for Lab Experiments

N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-3,4,5-trimethoxybenzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also exhibits a range of biological activities, making it suitable for use in a variety of assays. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-3,4,5-trimethoxybenzamide. One potential area of investigation is its potential use as a therapeutic agent for the treatment of cancer. Further studies are needed to determine the efficacy of this compound in preclinical and clinical trials. Another area of research could be to investigate the potential of this compound as an anti-inflammatory and analgesic agent for the treatment of conditions such as arthritis and neuropathic pain. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-3,4,5-trimethoxybenzamide involves the reaction of 4-isobutyryl-1-piperazinecarboxylic acid with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-3,4,5-trimethoxybenzamide has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and pain management. It has been found to exhibit anti-inflammatory, analgesic, and anticancer activities.